Cas no 1361923-72-9 (2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1361923-72-9
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4931495
• Update Time: 2025-06-28

2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c9-8(10,11)15-7-5(3-12)1-2-14-6(7)4-13/h1-2H,4,13H2
• InChI Key： QCEHRQALBLDUIQ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CN=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 0.6
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1361923-72-9)

2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine, a compound with the CAS number 1361923-72-9, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a cyano group, an aminomethyl moiety, and a trifluoromethoxy substituent. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The pyridine ring is a fundamental component of many biologically active compounds, contributing to the molecule's overall stability and reactivity. The presence of the cyano group imparts additional chemical versatility, as it can undergo various transformations such as reduction to form an amine or hydrolysis to produce a carboxylic acid. The aminomethyl moiety provides opportunities for further functionalization and conjugation with other molecules, making it a key site for derivatization in drug design. The trifluoromethoxy substituent introduces significant electronic effects, enhancing the compound's lipophilicity and influencing its interactions with biological targets.

Recent studies have highlighted the potential of 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine in various therapeutic areas. One notable application is in the development of kinase inhibitors, where the compound's unique structure has been shown to exhibit potent inhibitory activity against specific kinases involved in cancer progression. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound effectively inhibited the activity of certain protein kinases, leading to reduced tumor growth in preclinical models.

In addition to its role in cancer therapy, 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine has also been explored for its potential as an antiviral agent. Studies have indicated that the compound can interfere with viral replication processes, particularly in the context of RNA viruses such as influenza and SARS-CoV-2. The mechanism of action involves targeting viral enzymes or host cell factors essential for viral replication, thereby providing a novel approach to antiviral therapy.

The synthesis of 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 4-cyano-3-trifluoromethoxypyridine with formaldehyde and ammonia to form the desired product. This method offers high yields and good selectivity, making it suitable for large-scale production. Alternative synthetic strategies have also been developed to improve efficiency and reduce environmental impact, aligning with green chemistry principles.

The physicochemical properties of 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine have been thoroughly characterized. The compound exhibits good solubility in organic solvents such as DMSO and DMF, which facilitates its use in biological assays and formulation development. Its melting point and boiling point are within ranges that allow for easy handling and processing. Additionally, computational studies have provided insights into the molecular dynamics and conformational behavior of the compound, aiding in the rational design of more potent derivatives.

In terms of safety and toxicity, preliminary assessments suggest that 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are essential before advancing to clinical trials. Preclinical studies have shown no significant adverse effects at relevant doses, but ongoing research continues to monitor potential long-term effects.

The future prospects for 2-(Aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, including cancer and viral infections. Additionally, researchers are exploring its potential as a lead compound for developing novel therapeutic agents with improved pharmacological profiles. Collaborative efforts between academia and industry are driving innovation in this field, ensuring that this versatile molecule continues to be at the forefront of pharmaceutical research.